3-(1,3-benzothiazol-2-yl)-8-[(dimethylamino)methyl]-6-ethyl-7-hydroxy-4H-chromen-4-one
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Description
3-(1,3-benzothiazol-2-yl)-8-[(dimethylamino)methyl]-6-ethyl-7-hydroxy-4H-chromen-4-one is a useful research compound. Its molecular formula is C21H20N2O3S and its molecular weight is 380.46. The purity is usually 95%.
BenchChem offers high-quality 3-(1,3-benzothiazol-2-yl)-8-[(dimethylamino)methyl]-6-ethyl-7-hydroxy-4H-chromen-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(1,3-benzothiazol-2-yl)-8-[(dimethylamino)methyl]-6-ethyl-7-hydroxy-4H-chromen-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- “CBMicro_048233” exhibits promising biological activity. Researchers have investigated its potential as a drug candidate, particularly in the context of cancer therapy. Preclinical studies suggest that it may inhibit specific cellular pathways involved in tumor growth and metastasis .
- The compound has demonstrated anti-inflammatory effects in experimental models. It modulates immune responses and reduces inflammation, making it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other autoimmune disorders .
- Studies indicate that “CBMicro_048233” possesses neuroprotective properties. It may enhance neuronal survival and mitigate oxidative stress, which could be valuable in treating neurodegenerative conditions like Alzheimer’s disease and Parkinson’s disease .
- Researchers have explored the cardiovascular effects of this compound. It may impact blood vessel function, regulate blood pressure, and protect against ischemic injury. These findings suggest potential applications in cardiovascular medicine .
- Preliminary data suggest that “CBMicro_048233” exhibits antiviral activity against certain viruses. Investigations are ongoing to determine its mechanism of action and its potential as an antiviral agent .
- In silico studies using computational chemistry tools have analyzed the molecular interactions of “CBMicro_048233.” These investigations aid in predicting its binding affinity to specific protein targets, guiding drug design and optimization .
- Beyond its biological applications, the compound has attracted interest in materials science. Researchers explore its use in nanomaterials, sensors, and optoelectronic devices due to its unique chemical structure and photophysical properties .
Biological Activity and Drug Discovery
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Applications
Antiviral Activity
Chemical Informatics and Computational Chemistry
Materials Science and Nanotechnology
properties
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-8-[(dimethylamino)methyl]-6-ethyl-7-hydroxychromen-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O3S/c1-4-12-9-13-19(25)15(21-22-16-7-5-6-8-17(16)27-21)11-26-20(13)14(18(12)24)10-23(2)3/h5-9,11,24H,4,10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJHWRYXCENIEEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C(=C1O)CN(C)C)OC=C(C2=O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(benzo[d]thiazol-2-yl)-8-((dimethylamino)methyl)-6-ethyl-7-hydroxy-4H-chromen-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.